N-[2-[3-(2-Methoxyphenyl)pyrrolidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide

• IUPAC Name: N-[2-[3-(2-methoxyphenyl)pyrrolidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide
• InChI: InChI=1S/C17H22N2O3/c1-4-16(20)18(2)12-17(21)19-10-9-13(11-19)14-7-5-6-8-15(14)22-3/h4-8,13H,1,9-12H2,2-3H3
• InChI Key: DLFLLCKZRGELKY-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)N1CCC(C1)C2=CC=CC=C2OC)C(=O)C=C
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

The compound “N-[2-[3-(2-Methoxyphenyl)pyrrolidin-1-yl]-2-oxoethyl]-N-methylprop-2-enamide” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the pyrrolidine ring and various functional groups. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Pyrrolidines can undergo a variety of reactions, including C(sp3)-H alkylation and arylation of amides and thioethers.

Future Directions

Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry due to their presence in many biologically active compounds. Future research may focus on developing new synthesis methods, exploring different functional group modifications, and investigating the biological activity of these compounds.